1-benzyl-N,N,4-trimethylpiperidin-4-amine
Overview
Description
1-benzyl-N,N,4-trimethylpiperidin-4-amine, also known as desmethylprodine or MPPP, is a synthetic opioid that was first synthesized in 1947. It is structurally similar to meperidine and was initially developed as a potential pain reliever. However, due to its high potential for abuse and addiction, it was never approved for medical use and is now classified as a Schedule I controlled substance.
Mechanism of Action
1-benzyl-N,N,4-trimethylpiperidin-4-amine acts as an opioid agonist, binding to mu opioid receptors in the brain and spinal cord. This results in the activation of the reward system and the inhibition of pain signals. However, it also has a high potential for abuse and addiction due to its ability to produce feelings of euphoria and relaxation.
Biochemical and Physiological Effects:
The use of 1-benzyl-N,N,4-trimethylpiperidin-4-amine can have several biochemical and physiological effects. It can cause respiratory depression, which can lead to hypoxia and brain damage. It can also cause nausea, vomiting, constipation, and urinary retention. Prolonged use can lead to tolerance, dependence, and addiction.
Advantages and Limitations for Lab Experiments
One advantage of using 1-benzyl-N,N,4-trimethylpiperidin-4-amine in lab experiments is its high affinity for mu opioid receptors, which makes it a useful tool for studying the opioid system. However, its high potential for abuse and addiction makes it difficult to use in vivo studies. Additionally, its illicit status makes it difficult to obtain for research purposes.
Future Directions
Future research on 1-benzyl-N,N,4-trimethylpiperidin-4-amine could focus on developing safer and more effective opioid medications. This could involve modifying the chemical structure of the compound to reduce its potential for abuse and addiction while maintaining its pain-relieving properties. Additionally, further studies could be conducted to better understand the mechanisms of action and long-term effects of the compound.
Scientific Research Applications
Despite its illicit status, 1-benzyl-N,N,4-trimethylpiperidin-4-amine has been the subject of several scientific studies. One area of research has focused on its potential as a pharmacological tool for studying the opioid system. Studies have shown that it has high affinity for mu opioid receptors, which are involved in pain relief and the reward system.
properties
IUPAC Name |
1-benzyl-N,N,4-trimethylpiperidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2/c1-15(16(2)3)9-11-17(12-10-15)13-14-7-5-4-6-8-14/h4-8H,9-13H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQDVTUCGFYKSDZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCN(CC1)CC2=CC=CC=C2)N(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901234776 |
Source
|
| Record name | N,N,4-Trimethyl-1-(phenylmethyl)-4-piperidinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901234776 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-N,N,4-trimethylpiperidin-4-amine | |
CAS RN |
1312784-78-3 |
Source
|
| Record name | N,N,4-Trimethyl-1-(phenylmethyl)-4-piperidinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1312784-78-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N,N,4-Trimethyl-1-(phenylmethyl)-4-piperidinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901234776 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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